Cas no 234-74-2 (1,2,4-Triazolo[4,3-c]quinazoline)

1,2,4-Triazolo[4,3-c]quinazoline structure
234-74-2 structure
Product Name:1,2,4-Triazolo[4,3-c]quinazoline
CAS No:234-74-2
MF:C9H6N4
MW:170.170740604401
CID:1419159
Update Time:2024-08-16

1,2,4-Triazolo[4,3-c]quinazoline Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-c]quinazoline
    • Inchi: 1S/C9H6N4/c1-2-4-8-7(3-1)9-12-11-6-13(9)5-10-8/h1-6H
    • InChI Key: TYAMZJJUGLZDQQ-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)C2=NN=CN2C=1

Computed Properties

  • Exact Mass: 170.05938

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Predicted)
  • PSA: 43.08
  • pka: 0.88±0.30(Predicted)
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